2-(1-(2,2-Difluoroethyl)-3-methyl-6-oxo-4-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-7(6H)-yl)acetic acid
Overview
Description
Scientific Research Applications
Chemical Synthesis and Characterization
Divergent Cyclizations : A study by Smyth et al. (2007) explored the cyclization of similar pyrazole derivatives, highlighting the sensitivity of these reactions to reagents and reaction conditions, leading to a variety of bicyclic heterocycles (Smyth et al., 2007).
Novel Synthesis Methods : Research by Dawood et al. (2008) and Ghaedi et al. (2015) demonstrated novel synthesis methods for pyrazolo[3,4-b]pyridine derivatives, which are related to the chemical structure . These methods offer efficient pathways for creating new N-fused heterocycles (Dawood, Farag, & Khedr, 2008); (Ghaedi et al., 2015).
Advanced Material Development
- Graphene Oxide Catalysis : Zhang et al. (2016) explored the use of graphene oxide anchored sulfonic acid as a catalyst for synthesizing pyrazolo[3,4-b]pyridine derivatives. This study signifies the potential application of such compounds in advanced material synthesis (Zhang et al., 2016).
Biological and Pharmaceutical Research
Antitumor and Antimicrobial Activities : El-Borai et al. (2012) and Nagender et al. (2016) highlighted the potential of pyrazolo[3,4-b]pyridine derivatives in biological applications, especially for their antitumor and antimicrobial properties. These findings open up possibilities for medicinal chemistry applications involving similar compounds (El-Borai, Rizk, Abd‐Aal, & El-Deeb, 2012); (Nagender et al., 2016).
Antioxidant Evaluation : Studies by Gouda (2012) and El‐Mekabaty (2015) have demonstrated the antioxidant properties of similar pyrazolo[3,4-b]pyridine derivatives, suggesting potential therapeutic applications for compounds with similar structures (Gouda, 2012); (El‐Mekabaty, 2015).
Mechanism of Action
Mode of Action
The presence of difluoroethyl and trifluoromethyl groups suggests that it may interact with its targets through hydrogen bonding .
Biochemical Pathways
Without specific target information, it’s challenging to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been shown to participate in a variety of biochemical processes .
Pharmacokinetics
The presence of multiple fluorine atoms could potentially influence its bioavailability and metabolic stability .
properties
IUPAC Name |
2-[1-(2,2-difluoroethyl)-3-methyl-6-oxo-4-(trifluoromethyl)pyrazolo[3,4-b]pyridin-7-yl]acetic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F5N3O3/c1-5-10-6(12(15,16)17)2-8(21)19(4-9(22)23)11(10)20(18-5)3-7(13)14/h2,7H,3-4H2,1H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRDAJBPEZGLXNW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C(=CC(=O)N2CC(=O)O)C(F)(F)F)CC(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F5N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401109043 | |
Record name | 1-(2,2-Difluoroethyl)-1,6-dihydro-3-methyl-6-oxo-4-(trifluoromethyl)-7H-pyrazolo[3,4-b]pyridine-7-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401109043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1018052-55-5 | |
Record name | 1-(2,2-Difluoroethyl)-1,6-dihydro-3-methyl-6-oxo-4-(trifluoromethyl)-7H-pyrazolo[3,4-b]pyridine-7-acetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1018052-55-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2,2-Difluoroethyl)-1,6-dihydro-3-methyl-6-oxo-4-(trifluoromethyl)-7H-pyrazolo[3,4-b]pyridine-7-acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401109043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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